molecular formula C8H11BrN2 B1375514 5-Bromo-N,N,6-trimethylpyridin-2-amine CAS No. 910054-73-8

5-Bromo-N,N,6-trimethylpyridin-2-amine

Cat. No.: B1375514
CAS No.: 910054-73-8
M. Wt: 215.09 g/mol
InChI Key: MAMDEZVDBHDFOR-UHFFFAOYSA-N
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Description

5-Bromo-N,N,6-trimethylpyridin-2-amine is a nitrogen-containing heterocyclic compound . It is a useful research chemical used in a variety of research applications .


Molecular Structure Analysis

The molecular formula of this compound is C8H11BrN2 . Its molecular weight is 215.09 g/mol .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are as follows :

Scientific Research Applications

  • Catalytic Amination : Jianguo Ji, Tao Li, and W. Bunnelle (2003) conducted research on the amination of polyhalopyridines catalyzed by a palladium-Xantphos complex, where 5-bromo-2-chloropyridine was aminated to produce 5-amino-2-chloropyridine with high yield and chemoselectivity (Ji, Li, & Bunnelle, 2003).

  • Copper Catalysis : A study by F. Lang, D. Zewge, I. Houpis, and P. VolanteRalph (2001) demonstrated the conversion of bromopyridine into aminopyridine using Cu2O catalysis, highlighting the effective amination reaction under specific conditions (Lang, Zewge, Houpis, & VolanteRalph, 2001).

  • Preparation of Metal-Complexing Molecular Rods : Research by P. Schwab, F. Fleischer, and J. Michl (2002) involved the efficient synthesis of 5-brominated and 5,5'-dibrominated 2,2'-bipyridines and 2,2'-bipyrimidines, useful for preparing metal-complexing molecular rods (Schwab, Fleischer, & Michl, 2002).

  • Regioselective Displacement Reaction : A. Doulah et al. (2014) investigated the regioselective displacement reaction of ammonia with 5-bromo-2,4-dichloro-6-methylpyrimidine, leading to the formation of 5-bromo-2-chloro-6-methylpyrimidin-4-amine (Doulah et al., 2014).

  • Hydrogen Peroxide Oxidations : A. Agosti et al. (2017) described the synthesis of 5-Bromo-2-nitropyridine from the corresponding amine via hydrogen peroxide oxidation, showcasing the transformation's applications in large-scale production (Agosti et al., 2017).

  • Synthesis of Flexible Ligands : L. Charbonnière, N. Weibel, and R. Ziessel (2002) focused on the synthesis of flexible polydendate ligands bearing 5'-substituted-6-carboxylic-2,2'-bipyridine subunits, which involved the preparation of 6-bromo-5'-bromomethyl-2,2'-bipyridine (Charbonnière, Weibel, & Ziessel, 2002).

Properties

IUPAC Name

5-bromo-N,N,6-trimethylpyridin-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11BrN2/c1-6-7(9)4-5-8(10-6)11(2)3/h4-5H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MAMDEZVDBHDFOR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=N1)N(C)C)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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